Cas no 1780557-93-8 (2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine)

• Product Name: 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine
• CAS No: 1780557-93-8
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 6185741
• PubChem ID: 84640369
• Update Time: 2025-06-12

2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine
• [2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl](methyl)amine
• 1780557-93-8
• EN300-1924656

• Inchi： 1S/C12H15BrN2/c1-14-8-7-11-12(13)9-5-3-4-6-10(9)15(11)2/h3-6,14H,7-8H2,1-2H3
• InChI Key： BCMYEOTZKUORNS-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1CCNC

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17Ų

Additional information on 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine

Introduction to 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine (CAS No. 1780557-93-8)

2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine, with the CAS number 1780557-93-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted indole ring and an ethylamine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole scaffold is a privileged structure in medicinal chemistry, often found in bioactive natural products and synthetic compounds with diverse pharmacological properties. The presence of the bromine atom at the 3-position of the indole ring can influence the compound's reactivity and binding affinity to various biological targets. Additionally, the ethylamine and methyl groups provide further functionalization that can be exploited for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antidepressants. Research has shown that compounds with similar structures can modulate serotonin and norepinephrine reuptake, making them promising candidates for treating mood disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine exhibits potent serotonin reuptake inhibition, suggesting its potential as an antidepressant agent.

Beyond its antidepressant properties, 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are major health concerns worldwide. Preclinical studies have indicated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. This finding opens up new avenues for developing anti-inflammatory drugs based on this scaffold.

The structural versatility of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine also makes it an attractive candidate for drug discovery efforts targeting other diseases. For example, researchers have explored its potential as an antitumor agent. A study published in Cancer Research reported that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings highlight the broad therapeutic potential of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine.

In addition to its biological activities, the synthesis of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine has been optimized to improve yield and purity. Various synthetic routes have been developed, including palladium-catalyzed cross-coupling reactions and multi-step sequences involving functional group manipulations. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further preclinical and clinical evaluations.

The safety profile of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine is another critical aspect of its development as a pharmaceutical agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(3-bromo-1-methyl-1H-indol-2-yl)ethyl(methyl)amine (CAS No. 1780557-93-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it a valuable lead molecule for drug discovery efforts in areas such as depression, inflammation, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.